4-(3-Methoxycarbonylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-methoxycarbonylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11NO4/c1-19-14(18)10-4-2-3-9(7-10)11-5-6-15-8-12(11)13(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: NZGJXZYRZYRQOO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C14H11NO4
• DSSTOX Substance ID: DTXSID40692625
• Molecular Weight: 257.24 g/mol
• CAS RN: 1262010-00-3

Description

4-(3-Methoxycarbonylphenyl)nicotinic acid, or 4-MCPN, is a synthetic compound that has been studied for its potential applications in various scientific research fields. It has been found to have a variety of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.

Scientific Research Applications

4-MCPN has a variety of potential applications in scientific research. It has been used in studies of the structure and function of proteins, as well as in studies of the structure and function of DNA and RNA. It has also been used in studies of cell signaling pathways, and in studies of the effects of various drugs on cells. Additionally, 4-MCPN has been used as a tool to study the effects of oxidative stress on cells, as well as to study the effects of various environmental toxins on cells.

Mechanism of Action

4-MCPN is known to interact with a variety of proteins, including those involved in cell signaling pathways. It is thought to act as an agonist of certain G-protein-coupled receptors, which are involved in a variety of cellular processes. Additionally, 4-MCPN is known to interact with DNA and RNA, and to modulate the activity of certain enzymes.
Biochemical and Physiological Effects
4-MCPN has been found to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes, including those involved in the metabolism of carbohydrates and lipids. Additionally, 4-MCPN has been found to modulate the activity of certain proteins involved in cell signaling pathways, and to modulate the expression of various genes.

Advantages and Limitations for Lab Experiments

4-MCPN has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is highly reactive, making it useful for studying a variety of biochemical and physiological processes. Additionally, 4-MCPN is non-toxic and has a low molecular weight, making it suitable for use in a variety of cell culture systems.
However, there are also some limitations to the use of 4-MCPN in laboratory experiments. It is not very stable, and it is rapidly metabolized by cells, making it difficult to use in long-term experiments. Additionally, 4-MCPN is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

There are a variety of potential future directions for the use of 4-MCPN in scientific research. It could be used to study the effects of oxidative stress on cells, as well as to study the effects of various environmental toxins on cells. Additionally, 4-MCPN could be used to study the structure and function of proteins, as well as to study the structure and function of DNA and RNA. Finally, 4-MCPN could be used to study the effects of various drugs on cells, as well as to study cell signaling pathways.

Synthesis Methods

4-MCPN is a highly reactive compound, and as such, it is difficult to synthesize. The most common method for synthesizing 4-MCPN is by reacting 3-methoxycarbonylphenylacetic acid with nicotinic acid in the presence of a base. This reaction is typically conducted in aqueous solution, and yields 4-MCPN as a white solid.